molecular formula C10H5F2NO B8339341 6,8-difluoro-2H-chromene-3-carbonitrile

6,8-difluoro-2H-chromene-3-carbonitrile

Cat. No.: B8339341
M. Wt: 193.15 g/mol
InChI Key: IUSDGKMRLNYAAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,8-difluoro-2H-chromene-3-carbonitrile is a useful research compound. Its molecular formula is C10H5F2NO and its molecular weight is 193.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H5F2NO

Molecular Weight

193.15 g/mol

IUPAC Name

6,8-difluoro-2H-chromene-3-carbonitrile

InChI

InChI=1S/C10H5F2NO/c11-8-2-7-1-6(4-13)5-14-10(7)9(12)3-8/h1-3H,5H2

InChI Key

IUSDGKMRLNYAAA-UHFFFAOYSA-N

Canonical SMILES

C1C(=CC2=C(O1)C(=CC(=C2)F)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

84 g (0.531 mol) of 3,5-difluorosalicylaldehyde are dissolved in 850 ml of acrylonitrile, 1 g (8 mmol) of p-methoxyphenol and 18 g (0.16 mol) of DABCO are added, and the mixture is heated overnight at 75° C. The batch is evaporated, the residue is taken up in dichloromethane, and the solution is filtered through silica gel, giving 6,8-difluoro-2H-chromene-3-carbonitrile, which is sufficiently pure for further reactions.
Quantity
84 g
Type
reactant
Reaction Step One
Quantity
850 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Name
Quantity
18 g
Type
reactant
Reaction Step Two

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